Cas no 370066-55-0 (Pentanoic acid, 2-methyl-4-oxo-, phenylmethyl ester)
370066-55-0 structure
Product Name:Pentanoic acid, 2-methyl-4-oxo-, phenylmethyl ester
CAS No:370066-55-0
MF:C13H16O3
MW:220.264344215393
CID:1480387
Update Time:2024-08-24
Pentanoic acid, 2-methyl-4-oxo-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 2-methyl-4-oxo-, phenylmethyl ester
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- Inchi: 1S/C13H16O3/c1-10(8-11(2)14)13(15)16-9-12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3
- InChI Key: NELGEFPDXLGZPA-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=CC=C1)(=O)C(C)CC(=O)C
Computed Properties
- Exact Mass: 220.10998
Experimental Properties
- Density: 1.070±0.06 g/cm3(Predicted)
- Boiling Point: 326.1±17.0 °C(Predicted)
- PSA: 43.37
Pentanoic acid, 2-methyl-4-oxo-, phenylmethyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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